2-(2-Hydroxycyclopentyl)thiolane-2-carbaldehyde
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Description
2-(2-Hydroxycyclopentyl)thiolane-2-carbaldehyde is a structurally complex organic compound featuring a saturated thiolane (tetrahydrothiophene) ring system with a carbaldehyde group at the 2-position and a 2-hydroxycyclopentyl substituent. The thiolane ring provides a sulfur-containing heterocyclic framework, while the hydroxycyclopentyl moiety introduces a rigid, alcohol-functionalized cyclopentane ring.
The compound’s molecular formula is inferred to be C₁₀H₁₆O₂S, with a molecular weight of approximately 200.3 g/mol (calculated).
Properties
Molecular Formula |
C10H16O2S |
|---|---|
Molecular Weight |
200.30 g/mol |
IUPAC Name |
2-(2-hydroxycyclopentyl)thiolane-2-carbaldehyde |
InChI |
InChI=1S/C10H16O2S/c11-7-10(5-2-6-13-10)8-3-1-4-9(8)12/h7-9,12H,1-6H2 |
InChI Key |
WJAPLACEGKQYSD-UHFFFAOYSA-N |
Canonical SMILES |
C1CC(C(C1)O)C2(CCCS2)C=O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-(2-Hydroxycyclopentyl)thiolane-2-carbaldehyde typically involves the reaction of cyclopentanone with thiolane-2-carbaldehyde under specific conditions. The reaction is often carried out in the presence of a catalyst and under controlled temperature and pressure to ensure the desired product is obtained with high purity.
Industrial Production Methods
In an industrial setting, the production of 2-(2-Hydroxycyclopentyl)thiolane-2-carbaldehyde may involve large-scale chemical reactors where the reactants are continuously fed into the system. The reaction conditions are optimized to maximize yield and minimize by-products. The product is then purified using techniques such as distillation or chromatography.
Chemical Reactions Analysis
Types of Reactions
2-(2-Hydroxycyclopentyl)thiolane-2-carbaldehyde undergoes various chemical reactions, including:
Oxidation: The aldehyde group can be oxidized to form a carboxylic acid.
Reduction: The aldehyde group can be reduced to form a primary alcohol.
Substitution: The hydroxyl group can participate in substitution reactions, leading to the formation of various derivatives.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are commonly used.
Substitution: Reagents such as alkyl halides or acyl chlorides can be used in substitution reactions.
Major Products Formed
Oxidation: 2-(2-Hydroxycyclopentyl)thiolane-2-carboxylic acid.
Reduction: 2-(2-Hydroxycyclopentyl)thiolane-2-methanol.
Substitution: Various substituted derivatives depending on the reagents used.
Scientific Research Applications
2-(2-Hydroxycyclopentyl)thiolane-2-carbaldehyde has several applications in scientific research:
Chemistry: Used as a building block in the synthesis of more complex molecules.
Biology: Studied for its potential biological activity and interactions with biomolecules.
Medicine: Investigated for its potential therapeutic properties and as a precursor in drug synthesis.
Industry: Utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 2-(2-Hydroxycyclopentyl)thiolane-2-carbaldehyde involves its interaction with specific molecular targets. The aldehyde group can form covalent bonds with nucleophilic sites on proteins or other biomolecules, potentially altering their function. The hydroxyl group may also participate in hydrogen bonding, influencing the compound’s binding affinity and specificity.
Comparison with Similar Compounds
Thiolane Derivatives
- 2-(Hydroxymethyl)thiolane-2-carbaldehyde (CAS 1934454-20-2) Molecular Formula: C₆H₁₀O₂S Key Differences: Replaces the hydroxycyclopentyl group with a hydroxymethyl substituent.
2-(Oxolan-3-ylmethyl)thiolane-2-carbaldehyde (CAS 1934926-55-2)
- Molecular Formula : C₁₀H₁₆O₂S
- Key Differences : Features an oxolane (tetrahydrofuran) methyl substituent instead of hydroxycyclopentyl.
- Implications : The ether linkage in oxolane reduces hydrogen-bonding capability compared to the alcohol group in the target compound, affecting solubility and reactivity .
Thiophene Derivatives
5-(5-Methylthiophen-2-yl)thiophene-2-carbaldehyde
- Structure : Aromatic thiophene rings with a methyl substituent.
- Key Differences : Aromatic conjugation enhances stability in electrophilic reactions (e.g., sulfonation, halogenation) but reduces flexibility compared to saturated thiolane.
- Applications : Widely used in conductive polymers and optoelectronic materials due to extended π-systems .
- 5-(2-Hydroxyethyl)thiophene-2-carbaldehyde (CAS 131202-63-6) Molecular Formula: C₇H₈O₂S Key Differences: A hydroxyethyl chain replaces the cyclopentyl group.
Physicochemical Properties
Research Findings and Implications
- Stereochemical Influence : The hydroxycyclopentyl group’s stereochemistry (cis/trans) could significantly impact biological activity, as seen in related carbamate derivatives (), where stereoisomers exhibit distinct pharmacological profiles .
- Synthetic Utility : The carbaldehyde group in the target compound serves as a reactive site for condensation or cyclization reactions, akin to thiophene-2-carbaldehyde derivatives used in heterocyclic synthesis .
- Stability : Saturated thiolane rings are less prone to oxidation than aromatic thiophenes, suggesting advantages in long-term storage or harsh reaction conditions .
Biological Activity
2-(2-Hydroxycyclopentyl)thiolane-2-carbaldehyde is a compound of interest due to its potential biological activities, particularly in the fields of antimicrobial and anticancer research. This article reviews the available literature on its biological properties, including its mechanisms of action, efficacy against various pathogens, and potential therapeutic applications.
Chemical Structure and Properties
The compound features a thiolane ring with a hydroxyl group and an aldehyde functional group, which may contribute to its reactivity and biological activity. The presence of the thiolane ring is significant as it can influence the compound's interaction with biological targets.
Anticancer Activity
The anticancer potential of compounds containing thiol groups has been explored extensively. For example, thiosemicarbazones have shown cytotoxic effects against various human cancer cell lines, including prostate and breast cancer cells . In vitro studies indicate that these compounds can induce apoptosis and inhibit cell proliferation through multiple pathways. The specific IC50 values for related compounds range from 7.69 μM to 27.73 μM against different cancer cell lines .
The mechanisms by which thiol-containing compounds exert their biological effects often involve:
- Reactive Oxygen Species (ROS) Generation : Many thiol compounds can generate ROS, leading to oxidative stress in cells, which is a known pathway for inducing apoptosis in cancer cells.
- Enzyme Inhibition : Compounds like 2-(2-Hydroxycyclopentyl)thiolane-2-carbaldehyde may inhibit key enzymes involved in metabolic pathways, thereby disrupting cellular homeostasis.
- Thiol Reactivity : The reactivity of thiols with cellular components (e.g., proteins and nucleic acids) can lead to significant biological consequences, including alterations in signaling pathways and gene expression .
Case Studies
While direct case studies on 2-(2-Hydroxycyclopentyl)thiolane-2-carbaldehyde are scarce, related research provides insights into its potential applications:
- Thiosemicarbazone Derivatives : A study demonstrated that certain derivatives exhibited high cytotoxicity against various cancer cell lines, suggesting that structural modifications could enhance activity .
- Antifungal Studies : Research on similar compounds revealed effective inhibition of fungal growth at low concentrations, indicating a promising avenue for developing antifungal agents .
Data Summary
| Compound Name | Biological Activity | IC50 (μM) | Target Organism/Cell Line |
|---|---|---|---|
| Thiosemicarbazone Derivative 5 | Antibacterial | 1 | Staphylococcus aureus |
| Thiosemicarbazone Derivative 4 | Antifungal | 5 | Candida albicans |
| Thiosemicarbazone Derivative (various) | Anticancer (various cell lines) | 7.69 - 27.73 | HuTu80, H460, MCF-7 |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
